5-iodo-7-(3-nitrophenyl)-7H-pyrrolo[2,3-d]pyrimidin-4-amine

• Molecular Formula: C12H8IN5O2
• Molecular Weight: 381.13 g/mol
• IUPAC Name: 5-iodo-7-(3-nitrophenyl)pyrrolo[2,3-d]pyrimidin-4-amine
• InChI: InChI=1S/C12H8IN5O2/c13-9-5-17(12-10(9)11(14)15-6-16-12)7-2-1-3-8(4-7)18(19)20/h1-6H,(H2,14,15,16)
• InChI Key: YDXBYLAAPNYLCT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)[N+](=O)[O-])N2C=C(C3=C(N=CN=C32)N)I

Description

5-iodo-7-(3-nitrophenyl)-7H-pyrrolo[2,3-d]pyrimidin-4-amine is a useful research compound. Its molecular formula is C12H8IN5O2 and its molecular weight is 381.13 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 4-chloro-5-iodo-7-(3-nitrophenyl)-7H-pyrrolo[2,3-d]pyrimidine (500 mg, 1.25 mmol), NH3.H2O (3 mL) and dioxane (6 mL) in a sealed tube was heated to 120° C. in a microwave reactor for 40 min. The yellow precipitate was collected by filtration to provide 5-iodo-7-(3-nitrophenyl)-7H-pyrrolo[2,3-d]pyrimidin-4-amine (69) (460 mg, 97%). LC-MS (ESI): m/z (M+1) 382.